Cas no 38308-89-3 ( )

• Product Name: &nbsp
• CAS No: 38308-89-3
• MF: C₃₂H₄₄O₈
• MW: 556.686970710754
• CID: 923305
• PubChem ID: 6392899
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [(E)-2-(2,16-dihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-8,10,12,15,16,17-hexahydro-7H-cyclopenta[a]phenanthren-17-yl)-6-hydroxy-6-methyl-3-oxohept-4-en-2-yl] acetate
• AC1O4JZK
• NSC251679
• NSC-251679
• DTXSID20423050
• 38308-89-3
•  

• Inchi： 1S/C32H44O8/c1-17(33)40-32(9,23(36)12-13-27(2,3)39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,12-14,19,21-22,25,34-35,39H,11,15-16H2,1-9H3
• InChI Key： SSUMVVHRTRQNRG-UHFFFAOYSA-N
• SMILES： CC(OC(C(C=CC(O)(C)C)=O)(C1C2(C(C3C(C(C2)=O)(C)C2C=C(C(C(C2=CC3)(C)C)=O)O)(C)CC1O)C)C)=O

Computed Properties

• Exact Mass: 556.30372
• Monoisotopic Mass: 556.30361836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 138.2
• LogP: 4.19020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins